Cas no 76693-49-7 (3-aminopropyl-N'-methylisothiourea)

• Product Name: 3-aminopropyl-N'-methylisothiourea
• CAS No: 76693-49-7
• MF: C₅H₁₅Cl₂N₃S
• MW: 220.163697481155
• CID: 982879
• PubChem ID: 173546
• Update Time: 2025-04-20

3-aminopropyl-N'-methylisothiourea Chemical and Physical Properties

Names and Identifiers

• 3-aminopropyl-N'-methylisothiourea
• 1-(3-aminopropyl)-3-methylthiourea
• DTXSID50998004
• Carbamimidothioic acid, methyl-, 3-aminopropyl ester, dihydrochloride
• 76693-49-7
• 3-Aminopropyl N-methylcarbamimidothioate--hydrogen chloride (1/2)
• Aminopropylmethylisothiourea dihydrochloride
• 3-aminopropyl N'-methylcarbamimidothioate;dihydrochloride

• Inchi： 1S/C5H13N3S.2ClH/c1-8-5(7)9-4-2-3-6;;/h2-4,6H2,1H3,(H2,7,8);2*1H
• InChI Key： NDQGMJYFIZBOQY-UHFFFAOYSA-N
• SMILES： Cl.Cl.S(/C(/N)=N/C)CCCN

Computed Properties

• Exact Mass: 219.0363741g/mol
• Monoisotopic Mass: 219.0363741g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 4
• Complexity: 92.2
• Covalently-Bonded Unit Count: 3
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 89.7Ų